(R)-2-(Benzoyloxy)propanoic acid
Overview
Description
(R)-2-(Benzoyloxy)propanoic acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory and Antitumor Activities : Derivatives of 2-(3-benzoylphenyl) propanoic acid have demonstrated moderate anti-inflammatory and antitumor activities. In particular, the hydroxamic acid analogue shows more potent antitumor activity (Ahmed et al., 2012).
Facile Chiral Synthesis : A study presented an easy synthesis method for benzyl (R)-2-(acetylthio)propanoate, a sulfur-containing benzyl ester, showcasing its potential as a sulfur isoster of (R)-lactic acid and ester precursors (Sasaki et al., 2018).
Antibacterial Activity : Chiral 2-(substituted-hydroxyl)-3-(benzo[d]oxazol-5-yl)propanoic acid derivatives have been found to exhibit excellent antibacterial properties against Gram-negative and Gram-positive bacteria, although they showed poor minimum inhibitory concentration (MIC) values for the fungus Candida albicans (Zhang et al., 2011).
Synthesis of Natural Product Derivatives : Research has been conducted on the practical synthesis of (R)-3-butene-1,2-diol derivatives from (R,R)-tartaric acid for the preparation of various compounds, including arachidonic acid metabolites and (R)-α-caprolactone (Rao et al., 1987).
Key Intermediate in Leukotriene Synthesis : Methyl 5S-(benzoyloxy)-6-oxohexanoate has been identified as a key intermediate in leukotriene synthesis, with a straightforward synthesis route from 2-cyclohexen-1-one (Hayes & Wallace, 1990).
Efficient Stereoselective Synthesis : Chiral dithiolane sulphoxides have been used for the efficient stereoselective synthesis of (R)-3-benzoyloxy-2-butanone, demonstrating a promising method for the synthesis of this compound (Barros et al., 1995).
Optically Active α-Nucleic Acid Base Substituted Propanoic Acids : A study successfully synthesized various optically active α-nucleic acid base substituted propanoic acids using the triphenyl phosphine-diethyl azodicarboxylate system (Overberger & Chang, 1989).
Properties
IUPAC Name |
(2R)-2-benzoyloxypropanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-7(9(11)12)14-10(13)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)/t7-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGHUPYLTAYIGHK-SSDOTTSWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)OC(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)O)OC(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.